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Compound of Interest

Compound Name: Methylcarbamic acid

Cat. No.: B1215457

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the stability of methylcarbamic acid in
agueous solutions. Methylcarbamic acid is a transient intermediate formed from the reaction
of methylamine and carbon dioxide. Its stability is a critical factor in various applications,
including carbon capture technologies and as a potential intermediate in drug metabolism. This
document summarizes key quantitative data, details relevant experimental protocols, and
provides visualizations of the underlying chemical processes.

Core Concepts: The Equilibrium of Methylcarbamic
Acid

Methylcarbamic acid (CHsNHCOOH) exists in a dynamic equilibrium with its parent
compounds, methylamine (CHsNH2z) and carbon dioxide (CO3), in aqueous solutions. The
formation of the carbamate ion (CHsNHCOO™) is an exothermic and spontaneous process.

However, methylcarbamic acid itself is inherently unstable and readily decomposes back to
its precursors, particularly under acidic conditions.

The overall reaction scheme can be depicted as follows:
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 To cite this document: BenchChem. [Stability of Methylcarbamic Acid in Aqueous Solutions: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215457#stability-of-methylcarbamic-acid-in-
aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1215457?utm_src=pdf-body-img
https://www.benchchem.com/product/b1215457#stability-of-methylcarbamic-acid-in-aqueous-solutions
https://www.benchchem.com/product/b1215457#stability-of-methylcarbamic-acid-in-aqueous-solutions
https://www.benchchem.com/product/b1215457#stability-of-methylcarbamic-acid-in-aqueous-solutions
https://www.benchchem.com/product/b1215457#stability-of-methylcarbamic-acid-in-aqueous-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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